Cas no 2137469-95-3 (2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2137469-95-3
• MF: C₂₅H₂₀BrF₂NO₅
• MW: 532.330813407898
• CID: 5256412
• Update Time: 2025-06-13

2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• Benzeneacetic acid, 5-bromo-2-(difluoromethoxy)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-

• Inchi： 1S/C25H20BrF2NO5/c1-13-10-14(26)11-19(22(13)34-24(27)28)21(23(30)31)29-25(32)33-12-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-11,20-21,24H,12H2,1H3,(H,29,32)(H,30,31)
• InChI Key： SVUMJJOIWZMYBQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 705
• XLogP3: 6.3
• Topological Polar Surface Area: 84.9

Additional information on 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Introduction to 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137469-95-3)

The compound 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, identified by its CAS number 2137469-95-3, represents a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among medicinal chemists and biologists.

At the core of this compound's structure lies a phenyl ring substituted with a bromine atom at the 5-position, a difluoromethoxy group at the 2-position, and a methyl group at the 3-position. These substitutions are strategically placed to enhance the molecule's interaction with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The presence of these functional groups not only influences the compound's solubility and stability but also its binding affinity to biological systems.

The amino acid backbone of the molecule is further modified by the attachment of a 9H-fluoren-9-ylmethoxycarbonylamino group. This moiety is known for its ability to enhance the metabolic stability of attached molecules, a crucial factor in drug design. The fluorenylmethoxycarbonyl (Fmoc) group, in particular, is widely used in peptide synthesis due to its stability under basic conditions and ease of removal during peptide coupling reactions. In this context, the Fmoc group serves as an effective protecting group for the amino function, allowing for controlled modifications during synthetic pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of aromatic rings with electron-withdrawing groups such as bromine and difluoromethoxy enhances its ability to interact with biological targets through hydrophobic and electrostatic interactions. These features make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize such compounds for better efficacy and reduced side effects. The structural motifs present in 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid are well-suited for virtual screening against large databases of biological targets, facilitating high-throughput screening (HTS) campaigns.

In addition to its structural appeal, this compound has been explored in various preclinical studies aimed at understanding its pharmacological profile. Initial studies suggest that it exhibits promising activity against certain enzymatic targets, making it a valuable candidate for further development. The synthesis of analogs derived from this core structure has been reported in several research publications, highlighting its versatility as a starting point for drug design.

The synthesis of 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 5-position is typically achieved through electrophilic aromatic substitution reactions, while the difluoromethoxy group is incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves the attachment of the fluorenylmethoxycarbonylamino group, which is often performed under controlled pH conditions to prevent unwanted side reactions.

One notable aspect of this compound's synthesis is the use of protecting groups to manage reactivity during multi-step processes. The Fmoc group not only protects the amino function but also provides a handle for further functionalization if needed. This modular approach allows synthetic chemists to explore diverse derivatives efficiently.

The pharmacokinetic properties of 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid are also under investigation. Studies have begun to assess its solubility, bioavailability, and metabolic stability, which are critical factors in determining its suitability for clinical applications. Preliminary data suggest that modifications to the fluorenylmethoxycarbonyl moiety could significantly impact these properties.

In conclusion, 2-[5-bromo-2-(difluoromethoxy)-3-methylphenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137469-95-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, while its well-documented synthetic pathways provide a solid foundation for future development efforts.